4-{5-[(1,3-dimethyl-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]furan-2-yl}benzonitrile

• Molecular Formula: C18H13N3O3S
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 4-[5-[(1,3-dimethyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]furan-2-yl]benzonitrile
• InChI: InChI=1S/C18H13N3O3S/c1-20-16(22)14(17(23)21(2)18(20)25)9-13-7-8-15(24-13)12-5-3-11(10-19)4-6-12/h3-9H,1-2H3
• InChI Key: GZSDSAJHSDVULV-UHFFFAOYSA-N
• SMILES: CN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)C#N)C(=O)N(C1=S)C

Description

4-{5-[(1,3-dimethyl-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]furan-2-yl}benzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{5-[(1,3-dimethyl-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]furan-2-yl}benzonitrile is not yet fully understood. However, it is believed that this compound exerts its effects by modulating various signaling pathways involved in cellular processes such as proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{5-[(1,3-dimethyl-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]furan-2-yl}benzonitrile have been extensively studied. This compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to regulate glucose metabolism and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{5-[(1,3-dimethyl-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]furan-2-yl}benzonitrile in lab experiments include its potential therapeutic applications, its ability to modulate various signaling pathways, and its low toxicity. However, the limitations of using this compound in lab experiments include the complex synthesis process, the need for advanced synthetic techniques, and the lack of a complete understanding of its mechanism of action.

Future Directions

There are several future directions for research on 4-{5-[(1,3-dimethyl-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]furan-2-yl}benzonitrile. These include further studies on its mechanism of action, the development of more efficient synthetic methods, and the exploration of its potential applications in other fields such as materials science and nanotechnology.
In conclusion, 4-{5-[(1,3-dimethyl-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]furan-2-yl}benzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of this compound involves advanced synthetic techniques, and its mechanism of action is not yet fully understood. However, it has shown promising results in the treatment of various diseases, and further research is needed to explore its full potential.

Synthesis Methods

The synthesis of 4-{5-[(1,3-dimethyl-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]furan-2-yl}benzonitrile involves a multi-step process that requires advanced synthetic techniques. The synthesis process involves the use of various reagents and solvents and requires strict adherence to safety protocols.

Scientific Research Applications

The potential applications of 4-{5-[(1,3-dimethyl-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]furan-2-yl}benzonitrile in scientific research are vast. This compound has been studied extensively in the fields of medicinal chemistry, pharmacology, and biochemistry. It has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation.